Cas no 2227803-67-8 (rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol
• CAS No: 2227803-67-8
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5570060
• PubChem ID: 165597182
• Update Time: 2025-06-09

rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol
• 2227803-67-8
• EN300-1625740

• Inchi： 1S/C8H11NOS/c10-7-3-1-2-6(7)8-9-4-5-11-8/h4-7,10H,1-3H2/t6-,7-/m1/s1
• InChI Key： IXZUWNWKBSGSRB-RNFRBKRXSA-N
• SMILES： S1C=CN=C1[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol

Introduction to rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol (CAS No. 2227803-67-8)

rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol (CAS No. 2227803-67-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopentane ring and a thiazole moiety, which contribute to its potential biological activities and therapeutic applications.

The chiral nature of rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol is a critical aspect of its chemical and biological properties. Chirality plays a crucial role in drug design and development, as enantiomers can exhibit different pharmacological profiles, including varying potencies, selectivities, and side effects. The racemic mixture of this compound consists of equal amounts of the (1R,2R) and (1S,2S) enantiomers, which can be separated through various chiral resolution techniques to obtain the desired enantiomer for specific applications.

Recent studies have explored the biological activities of rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol. One notable area of research is its potential as an antimicrobial agent. Thiazole-containing compounds are known for their broad-spectrum antimicrobial properties, and rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol has shown promising results in inhibiting the growth of various bacterial and fungal strains. This makes it a valuable candidate for the development of new antimicrobial drugs to combat drug-resistant pathogens.

In addition to its antimicrobial properties, rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have demonstrated that this compound can modulate key inflammatory mediators such as cytokines and chemokines, potentially offering therapeutic benefits in inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol have also been studied to assess its suitability as a drug candidate. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for evaluating the safety and efficacy of any potential therapeutic agent. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity in preclinical models.

To further enhance the therapeutic potential of rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol, researchers are exploring various chemical modifications. These modifications aim to optimize the compound's pharmacological properties by improving its potency, selectivity, and stability. For example, substituting different functional groups on the cyclopentane ring or the thiazole moiety can lead to derivatives with enhanced biological activities.

The clinical applications of rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol are currently under investigation in several preclinical studies. These studies aim to validate the compound's safety and efficacy in animal models before advancing to human clinical trials. The compound's potential as an antimicrobial and anti-inflammatory agent makes it a promising candidate for treating a wide range of diseases.

In conclusion, rac-(1R,2R)-2-(1,3-thiazol-2-yl)cyclopentan-1-ol (CAS No. 2227803-67-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.